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Compound of Interest

Compound Name: 4-Methyl-imidazole-d3

Cat. No.: B587968

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 4-Methyl-imidazole-d3 (4-(trideuteriomethyl)-1H-imidazole), a crucial labeled internal
standard for the quantitative analysis of 4-methylimidazole in various matrices. This document
outlines a probable synthetic route, detailed characterization methods, and presents key data
in a structured format for ease of reference.

Introduction

4-Methyl-imidazole-d3 is the deuterated analogue of 4-methylimidazole, a compound of
interest in food safety, environmental analysis, and pharmaceutical research. Due to its isotopic
labeling, it serves as an ideal internal standard for mass spectrometry-based quantification
methods such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS), enabling accurate and precise measurement of
its non-deuterated counterpart.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 4-Methyl-imidazole-d3 is presented in
Table 1.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b587968?utm_src=pdf-interest
https://www.benchchem.com/product/b587968?utm_src=pdf-body
https://www.benchchem.com/product/b587968?utm_src=pdf-body
https://clearsynth.com/product/4-methyl-d3-imidazole
https://www.benchchem.com/product/b587968?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Chemical Formula CaHsDsN2 [1]
Molecular Weight 85.12 g/mol [1][2]

Colorless to slightly yellow
Appearance o [2]
liquid or powder

Melting Point 46-48 °C [3]

Boiling Point 263 °C (for non-deuterated) [3]

Soluble in organic solvents

such as ethanol and

Solubility ) ) )
dimethylformamide; sparingly
soluble in water.

Isotopic Purity Typically =298 atom % D [2]

Synthesis of 4-Methyl-imidazole-d3

The synthesis of 4-Methyl-imidazole-d3 is typically achieved through hydrogen-deuterium
(H/D) exchange on the methyl group of 4-methylimidazole. A plausible and commonly
employed method involves the use of a deuterated solvent and a base catalyst.

Synthetic Workflow

The overall workflow for the synthesis and purification of 4-Methyl-imidazole-d3 is depicted in
the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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